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Compound of Interest

2,5-Dimethylthiophene-3-
Compound Name:
carbaldehyde

Cat. No.: B1302944

An In-depth Technical Guide to the Physicochemical Properties of 2,5-Dimethylthiophene-3-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethylthiophene-3-carbaldehyde is a heterocyclic aromatic compound belonging to
the thiophene family.[1] Its structure, featuring a reactive aldehyde group and a substituted
thiophene ring, makes it a valuable intermediate in organic synthesis.[2] This compound serves
as a building block in the development of various bioactive molecules, with applications in
medicinal chemistry and materials science.[2] It is particularly utilized in the synthesis of
pharmaceuticals and agrochemicals.[2] This guide provides a comprehensive overview of its
physicochemical properties, experimental protocols, and key data for research and
development applications.

Physicochemical and Spectroscopic Data

The fundamental properties of 2,5-Dimethylthiophene-3-carbaldehyde are summarized
below. These parameters are crucial for designing synthetic routes, understanding its behavior
in different media, and for analytical characterization.

Identifiers and Molecular Properties
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A logical overview of the key identifiers for 2,5-Dimethylthiophene-3-carbaldehyde is
presented below.
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Chemical Identifiers

IUPAC Name:
2,5-dimethylthiophene-3-carbaldehyde
A
MW: 140.20 g/mol
2,5-Dimethylthiophene-3-carbaldehyde *
Y

Formula: C7HsOS

P> CAS: 26421-44-3
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Start Materials:
- 2,5-dimethylthiophene
- Dichloromethane (DCM)
- Titanium tetrachloride (TiCla)

l

1. Prepare Solutions
Add 2,5-dimethylthiophene to DCM.
Prepare a separate solution of TiCls in DCM.

Combine

2. Dropwise Addition
Slowly add both solutions simultaneously to a reaction vessel.
Maintain temperature below 5 °C.

:

3. Reaction
Stir the mixture at 0 °C for 2 hours.
Allow to warm to room temperature for 30 minutes.

:

4. Quenching
Pour the reaction mixture into ice water acidified with HCI.

;

5. Extraction & Washing
Partition with DCM and water.
Wash the organic layer with water.

:

6. Drying & Concentration
Dry the organic layer over anhydrous sodium sulfate.
Concentrate under reduced pressure.

:

7. Purification
Purify by Kugelrohr distillation (approx. 175 °C).

l

Final Product:
2,5-Dimethylthiophene-3-carbaldehyde

(Colorless liquid, ~60% yield)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
o 2. 2,5-Dimethylthiophene-3-carbaldehyde [myskinrecipes.com]

 To cite this document: BenchChem. [Physicochemical properties of 2,5-Dimethylthiophene-3-
carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302944#physicochemical-properties-of-2-5-
dimethylthiophene-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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